Cas no 606940-27-6 (PHENOL, 3-(2,2-DIFLUORO-1,3-BENZODIOXOL-5-YL)-)

PHENOL, 3-(2,2-DIFLUORO-1,3-BENZODIOXOL-5-YL)- structure
606940-27-6 structure
Product Name:PHENOL, 3-(2,2-DIFLUORO-1,3-BENZODIOXOL-5-YL)-
CAS No:606940-27-6
MF:C13H8F2O3
MW:250.197630882263
CID:3486944
PubChem ID:85868433
Update Time:2025-04-21

PHENOL, 3-(2,2-DIFLUORO-1,3-BENZODIOXOL-5-YL)- Chemical and Physical Properties

Names and Identifiers

    • PHENOL, 3-(2,2-DIFLUORO-1,3-BENZODIOXOL-5-YL)-
    • DTXSID501264153
    • 3-(2,2-Difluoro-1,3-benzodioxol-5-yl)phenol
    • 606940-27-6
    • Inchi: 1S/C13H8F2O3/c14-13(15)17-11-5-4-9(7-12(11)18-13)8-2-1-3-10(16)6-8/h1-7,16H
    • InChI Key: KPDJAIWWOTUTDY-UHFFFAOYSA-N
    • SMILES: FC1(OC2C=CC(C3C=CC=C(C=3)O)=CC=2O1)F

Computed Properties

  • Exact Mass: 250.04415044Da
  • Monoisotopic Mass: 250.04415044Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38.7Ų
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